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Compound of Interest

Compound Name: Octylpyrazine

Cat. No.: B15374290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the odor threshold of octylpyrazine in water. Due to a lack of specific published data for

octylpyrazine, this document focuses on providing a robust framework for understanding its

potential olfactory properties by examining closely related alkylpyrazines. The guide details

common experimental methodologies for odor threshold determination and explores the known

olfactory signaling pathways for this class of compounds.

Quantitative Data: Odor Thresholds of
Alkylpyrazines in Water
A thorough review of scientific literature did not yield a specific odor detection threshold for

octylpyrazine in water. However, data for a range of other alkylpyrazines have been

established, providing valuable context for estimating the likely olfactory potency of

octylpyrazine. Generally, the odor thresholds of alkylpyrazines vary significantly with their

molecular structure, including the length and branching of the alkyl substituent.

The following table summarizes the odor thresholds of several alkylpyrazines in water, as

determined in a key study in the field. This data allows for an informed estimation of where

octylpyrazine might fall on the olfactory spectrum.
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Pyrazine
Compound

Odor Threshold
(ppm in water)

Odor Description Reference

2,5-Dimethylpyrazine 1.20 Roasted, nutty [1]

2-Ethyl-3-

methylpyrazine
0.20 Roasted, nutty [1]

2-Propyl-3-

methylpyrazine
0.15 Earthy, raw potato [1]

2-Butyl-3-

methylpyrazine
0.08 Fatty, green [1]

2-Pentyl-3-

methylpyrazine
0.12 Green, fatty [1]

2,3,5-

Trimethylpyrazine
0.42 Roasted, nutty [1]

2,3,5,6-

Tetramethylpyrazine
3.50 Roasted, coffee-like [1]

2,5-Diethylpyrazine 0.50 Roasted, nutty [1]

2,6-Diethylpyrazine 0.45 Roasted, nutty [1]

2-Ethyl-3,5-

dimethylpyrazine
0.04 Earthy, roasted [2]

Experimental Protocols for Odor Threshold
Determination
The determination of odor thresholds in water is a complex sensory science discipline that

relies on standardized methodologies to ensure accuracy and reproducibility. The following

protocols are widely accepted and form the basis for the data presented in the preceding table.

Method of Constant Stimuli
A prevalent method for determining odor thresholds is the method of constant stimuli, often

employed in conjunction with a forced-choice paradigm.
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Panel Selection and Training:

A panel of trained sensory analysts, typically 10-20 individuals, is selected.

Panelists are screened for their ability to detect a range of standard odorants and for any

specific anosmias.

Training involves familiarization with the target odorant and the testing procedure.

Sample Preparation:

A stock solution of the pyrazine compound is prepared in odor-free water. The purity of the

compound is critical and should be verified analytically.

A series of dilutions, bracketing the expected threshold, are prepared. The concentration

steps are typically logarithmic.

Sensory Evaluation:

Panelists are presented with a series of sample sets, each containing one spiked sample

and two blank (odor-free water) samples in a triangular test format.

The order of presentation of the sample sets is randomized for each panelist.

Panelists are asked to identify the odorous sample in each set.

The group threshold is typically calculated as the concentration at which 50% of the panel

can correctly identify the spiked sample.

ASTM E679-04: Standard Practice for Determination of
Odor and Taste Thresholds by a Forced-Choice,
Ascending Concentration Series Method of Limits
This standardized method is a variation of the method of limits and is widely used in the food

and beverage industry.

Procedure:
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Series of Concentrations: A series of increasing concentrations of the odorant in water is

prepared.

Presentation: Panelists are presented with a triangle test at each concentration level, starting

with the lowest.

Threshold Determination: The individual's threshold is considered the lowest concentration at

which they correctly identify the odorous sample in two consecutive presentations.

Group Threshold: The group threshold is calculated as the geometric mean of the individual

thresholds.

Olfactory Signaling Pathway for Alkylpyrazines
Recent research has identified a specific olfactory receptor in humans that is highly tuned to

detect alkylpyrazines.

The primary olfactory receptor responsible for the detection of a range of alkylpyrazines is the

human odorant receptor OR5K1. This receptor has been shown to be activated by various

pyrazines, and there is a significant positive correlation between the in-vitro activation of

OR5K1 by a specific pyrazine and its published human odor threshold. This suggests that the

sensitivity of this receptor is a key determinant of the perceived potency of these compounds.

Below is a simplified diagram of the proposed signaling pathway.
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Caption: Simplified signaling cascade for alkylpyrazine detection.
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Experimental Workflow for Odor Threshold
Determination
The following diagram illustrates a typical workflow for determining the odor threshold of a

compound in water.
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Caption: General workflow for odor threshold determination.

In conclusion, while a specific odor threshold for octylpyrazine in water is not yet documented

in publicly available literature, a strong foundation for its potential sensory properties can be

built upon the data from related alkylpyrazines and an understanding of the underlying sensory

science and biological mechanisms. Further research is warranted to establish a definitive

value for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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